Cas no 2171605-89-1 (4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-3-carboxylic acid)

• Product Name: 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-3-carboxylic acid
• CAS No: 2171605-89-1
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6115675
• PubChem ID: 165578158
• Update Time: 2025-07-23

4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-3-carboxylic acid
• 4-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}morpholine-3-carboxylic acid
• EN300-1559220
• 2171605-89-1

• Inchi： 1S/C26H28N2O6/c29-24(28-9-10-33-15-23(28)25(30)31)13-16-11-17(12-16)27-26(32)34-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22-23H,9-15H2,(H,27,32)(H,30,31)
• InChI Key： PFLLXFMZQKDDEC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(N2CCOCC2C(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-3-carboxylic acid

Introduction to 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-3-carboxylic acid (CAS No. 2171605-89-1)

4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-3-carboxylic acid, identified by its CAS number 2171605-89-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a morpholine moiety, a cyclobutylacetyl group, and an amino function further modified by a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The morpholine ring in the molecular structure of this compound is known for its ability to enhance the solubility and bioavailability of pharmaceutical agents. Morpholine derivatives are frequently incorporated into drug molecules due to their favorable pharmacokinetic profiles. In particular, the cyclobutylacetyl moiety introduces rigidity to the molecular scaffold, which can be advantageous in terms of binding affinity and metabolic stability. The amino group further downstream, when unprotected or selectively deprotected, allows for further functionalization, enabling the synthesis of more complex derivatives.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a critical component of this compound. Fmoc chemistry is widely employed in peptide synthesis and has been increasingly utilized in the development of peptidomimetics and other biologically active molecules. The Fmoc group not only protects the amino function during synthetic steps but also provides a convenient handle for subsequent modifications. This feature makes 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-3-carboxylic acid a valuable intermediate in the synthesis of more elaborate pharmacophores.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The structural features of 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-3-carboxylic acid, particularly the morpholine ring and the cyclobutylacetyl side chain, suggest potential interactions with biological targets such as enzymes and receptors. These interactions are crucial for modulating physiological processes and have implications in therapeutic interventions.

In the context of drug discovery, this compound represents an excellent candidate for further exploration due to its multifunctional nature. The presence of both protective and reactive groups allows for modular design approaches, where different parts of the molecule can be modified independently to optimize potency, selectivity, and pharmacokinetic properties. Such flexibility is highly valued in modern medicinal chemistry, where tailored molecular architectures are essential for achieving desired therapeutic outcomes.

Current research in medicinal chemistry emphasizes the development of novel scaffolds that can exhibit enhanced biological activity while minimizing side effects. The structural motif present in 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-3-carboxylic acid aligns well with these goals. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly assess the potential of this compound as a lead molecule or as a building block for more complex derivatives.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluorenylmethoxycarbonyl group not only enhances the stability of peptide-like structures but also influences their electronic properties, which can be critical for receptor binding. This dual functionality makes fluorene-based derivatives particularly attractive for drug development applications where both structural integrity and electronic tuning are important.

Moreover, the morpholine ring contributes to the overall solubility profile of the molecule, which is a key factor in determining its bioavailability. Poor solubility often limits the efficacy of pharmacological agents, making it imperative to incorporate solubilizing moieties into drug candidates from an early stage of design. The morpholine component in 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-3-carboxylic acid fulfills this requirement effectively.

The cyclobutylacetyl moiety adds another layer of complexity to this compound's structure. Cycloalkyl groups are known to influence both physical properties such as solubility and metabolic stability as well as biological interactions by introducing steric constraints into binding pockets. By incorporating a cyclobutyl unit into the molecular framework, researchers can fine-tune these interactions to achieve optimal pharmacological effects.

In summary,4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-3-carboxylic acid (CAS No. 2171605-89-1) represents a promising entity in pharmaceutical research due to its unique structural features and versatile functionalization potential. Its combination of solubilizing units, rigidifying elements, and protective groups makes it an ideal candidate for further exploration in drug discovery programs aimed at developing novel therapeutic agents.